Cas no 819075-42-8 (Carbamic acid,[(1S)-1-(4-methyl-1H-imidazol-2-yl)ethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1S)-1-(4-methyl-1H-imidazol-2-yl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 819075-42-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 715639
• Update Time: 2022-09-23

Carbamic acid,[(1S)-1-(4-methyl-1H-imidazol-2-yl)ethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-(4-methyl-1H-imidazol-2-yl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(1S)-1-(4-methyl-1H-imidazol-2-yl)ethyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C11H19N3O2/c1-7-6-12-9(13-7)8(2)14-10(15)16-11(3,4)5/h6,8H,1-5H3,(H,12,13)(H,14,15)/t8-/m0/s1
• InChI Key： NBWALRILKODKTK-QMMMGPOBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C1NC=C(C)N=1)C

Computed Properties

• Exact Mass: 225.148
• Monoisotopic Mass: 225.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67A^2